Cas no 179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-)
179598-09-5 structure
Product Name:Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
CAS No:179598-09-5
MF:C14H23NO
MW:221.338524103165
CID:1369734
Update Time:2024-08-16
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-
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- Inchi: 1S/C14H23NO/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12H,3-7,15H2,1-2H3/t12-/m0/s1
- InChI Key: JSYDPCYIYRIHNW-LBPRGKRZSA-N
- SMILES: C1(N)=CC=C(O[C@@H](C)CCCCCC)C=C1
Computed Properties
- Exact Mass: 221.17809
Experimental Properties
- Density: 0.955±0.06 g/cm3(Predicted)
- Boiling Point: 132-134 °C(Press: 5 Torr)
- PSA: 35.25
- pka: 5.18±0.10(Predicted)
Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
179598-09-5 (Benzenamine, 4-[[(1S)-1-methylheptyl]oxy]-) Related Products
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